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Compound of Interest

Compound Name: Anisoin

Cat. No.: B085897 Get Quote

Anisoin, with the chemical formula C₁₆H₁₆O₄, is a crystalline solid that appears as a white to

light yellow powder.[1][2] Also known by its synonyms, 4,4'-Dimethoxybenzoin and 2-Hydroxy-

1,2-bis(4-methoxyphenyl)ethanone, it is utilized in various laboratory applications.[2][3] This

technical guide provides an in-depth overview of the safety data and handling precautions for

Anisoin, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data
The following tables summarize the key physicochemical properties and safety information for

Anisoin, compiled from various safety data sheets.

Table 1: Physicochemical Properties of Anisoin
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Property Value Source(s)

Molecular Formula C₁₆H₁₆O₄ [2][4]

Molar Mass 272.3 g/mol [4][5]

Appearance White to yellow powder/solid [1][4]

Odor Odorless [1][2]

Melting Point 108-114 °C (226.4-237.2 °F) [1][4]

Boiling Point 335.35°C (rough estimate) [4]

Flash Point 171 °C (339.8 °F) [4]

Solubility
Soluble in water, ethanol, and

acetone.
[4][6]

Storage Temperature Store below +30°C. [4][5]

Table 2: Toxicological and Hazard Data
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Parameter Information Source(s)

Acute Toxicity

No acute toxicity information is

available for this product. The

toxicological properties have

not been fully investigated.[1]

[2] 100% of the mixture

consists of ingredient(s) of

unknown toxicity.

[1][2]

Skin Corrosion/Irritation No data available. [2]

Serious Eye Damage/Irritation No data available.

Respiratory or Skin

Sensitization
No information available. [1]

Carcinogenicity
Not listed as a carcinogen by

any agency.
[1]

GHS Classification

This chemical is not

considered hazardous by the

2012 OSHA Hazard

Communication Standard (29

CFR 1910.1200).

[1][3]

Experimental Protocols
While specific experimental protocols for determining the safety parameters of Anisoin are not

detailed in the provided safety data sheets, standard methodologies are employed for such

assessments. These typically include:

Melting Point Determination: A calibrated melting point apparatus would be used, following a

standardized procedure such as those outlined by the United States Pharmacopeia (USP) or

the Organisation for Economic Co-operation and Development (OECD) Guideline 102.

Solubility Testing: The solubility would be determined by adding incremental amounts of

Anisoin to a fixed volume of the solvent (water, ethanol, acetone) at a specified

temperature, with agitation, until no more solute dissolves, as per OECD Guideline 105.
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Flash Point Measurement: A closed-cup method, such as the Pensky-Martens closed-cup

tester (ASTM D93), would likely be used to determine the flash point, which is a measure of

the flammability of a volatile substance.

Handling and Emergency Procedures
Proper handling and emergency preparedness are crucial when working with any chemical,

including Anisoin. The following sections outline the necessary precautions and response

measures.

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Ensure adequate ventilation in areas where Anisoin is handled.[2][7]

This can be achieved through the use of local exhaust ventilation.[7]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][3]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[1][3] Inspect gloves before use and remove them with care to avoid skin

contamination.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed.[1][3] If dust formation is a concern, a particle filter respirator

may be used.[1]

A logical workflow for ensuring safety during the handling of Anisoin is presented in the

following diagram.
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Caption: Workflow for Safe Handling of Anisoin.

First Aid Measures
In the event of exposure to Anisoin, the following first aid measures should be taken:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[1][2]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1]

Ingestion: Clean mouth with water and get medical attention. Never give anything by mouth

to an unconscious person.[1]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[1][3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[1][2]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and use personal protective equipment.

[1][3] Avoid dust formation.[7]

Environmental Precautions: Do not let the product enter drains.[7][8]

Containment and Cleanup: Sweep up and shovel the spilled material into suitable containers

for disposal.[1][8]

Stability and Reactivity
Chemical Stability: Anisoin is stable under normal conditions.[1]

Conditions to Avoid: Avoid dust formation and incompatible products.[2][3] Extremes of

temperature and direct sunlight should also be avoided.

Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[1][2]

Hazardous Decomposition Products: When heated to decomposition, it may produce carbon

oxides.[7]

Hazard Response and Mitigation Workflow
The following diagram illustrates a general workflow for assessing and responding to a

potential hazard involving Anisoin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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